C12H14ClN3O

• Molecular Formula: C12H14ClN3O
• Molecular Weight: 251.71 g/mol
• IUPAC Name: 1-(3-chlorophenyl)-3-(1-methylpyrrolidin-2-ylidene)urea
• InChI: InChI=1S/C12H14ClN3O/c1-16-7-3-6-11(16)15-12(17)14-10-5-2-4-9(13)8-10/h2,4-5,8H,3,6-7H2,1H3,(H,14,17)
• InChI Key: SINSISHOQIDCEP-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC1=NC(=O)NC2=CC(=CC=C2)Cl

Description

C12H14ClN3O is a useful research compound. Its molecular formula is C12H14ClN3O and its molecular weight is 251.71 g/mol. The purity is usually 95%.
BenchChem offers high-quality C12H14ClN3O suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about C12H14ClN3O including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Assuming 100 % conversion, 2.94 g. (0.03 mole) of 2 -imino-1 -methylpyrrolidine is liberated from its HCL salt using the calculated amount of 50 % NaOH (2.4 g., 0.03 mole) and extracting into benzene. The benzene solution is dried over K2CO3. To this solution, 4.6 g. (0.03 mole) of m-chlorophenylisocyanate dissolved in anhydrous benzene is added dropwise with stirring. Solid forms and the mixture is stirred at room temperature overnight. The solid, 1 -m-chlorophenyl-3 -(1 -methyl-2 -pyrrolidylidene)urea, is collected, m.p. = 135°-136° C. A second crop is collected from the mother liquors after taking it to dryness, triturating with hot CHCl3, and filtering off that which does not dissolve. The two crops are combined and recrystallized from methanol-ether to give the pure product, m.p. = 137°-138° C.